Cas no 1419101-37-3 (Tert-Butyl 4-hydroxy-octahydrocyclopenta[b]pyrrole-1-carboxylate)
![Tert-Butyl 4-hydroxy-octahydrocyclopenta[b]pyrrole-1-carboxylate structure](https://ossimg.kuujia.com/scimg/1419500/1419101-37-3x500.png)
1419101-37-3 structure
Product Name:Tert-Butyl 4-hydroxy-octahydrocyclopenta[b]pyrrole-1-carboxylate
CAS No:1419101-37-3
MF:C12H21NO3
MW:227.300043821335
MDL:MFCD23106465
CID:4596094
Update Time:2024-11-04
Tert-Butyl 4-hydroxy-octahydrocyclopenta[b]pyrrole-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-Butyl 4-hydroxy-octahydrocyclopenta[b]pyrrole-1-carboxylate
- 4-hydroxy-1-boc-hexahydrocyclopenta[b]pyrrole
- PB39116
- SB10895
- 1-Boc-4-hydroxy-octahydrocyclopenta[b]pyrrole
- tert-butyl4-hydroxy-octahydrocyclopenta[b]pyrrole-1-carboxylate
- tert-butyl 4-hydroxyhexahydrocyclopenta[b]pyrrole-1(2H)-carboxylate
- tert-butyl 4-hydroxy-3,3a,4,5,6,6a-hexahydro-2H-cyclopenta[b]pyrrole-1-carboxylate
- Tert-Butyl 4-hydroxy-octahydrocyclopenta[b]pyrrole-1-carboxylate
-
- MDL： MFCD23106465
- Inchi： 1S/C12H21NO3/c1-12(2,3)16-11(15)13-7-6-8-9(13)4-5-10(8)14/h8-10,14H,4-7H2,1-3H3
- InChI Key： KEZZKTYQLOJDSX-UHFFFAOYSA-N
- SMILES： OC1CCC2C1CCN2C(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 227.15214353 g/mol
- Monoisotopic Mass: 227.15214353 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 285
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 49.8
- Molecular Weight: 227.30
Tert-Butyl 4-hydroxy-octahydrocyclopenta[b]pyrrole-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM321239-100mg |
tert-Butyl 4-hydroxy-2,3,3a,4-tetrahydrocyclopenta[b]pyrrole-1(6aH)-carboxylate |
1419101-37-3 | 95% | 100mg |
$681 | 2021-06-09 | |
| Chemenu | CM321239-1g |
tert-Butyl 4-hydroxy-2,3,3a,4-tetrahydrocyclopenta[b]pyrrole-1(6aH)-carboxylate |
1419101-37-3 | 95%+ | 1g |
$1862 | 2023-01-01 | |
| Chemenu | CM321239-500mg |
tert-Butyl 4-hydroxy-2,3,3a,4-tetrahydrocyclopenta[b]pyrrole-1(6aH)-carboxylate |
1419101-37-3 | 95%+ | 500mg |
$1242 | 2023-01-01 | |
| Chemenu | CM321239-5g |
tert-Butyl 4-hydroxy-2,3,3a,4-tetrahydrocyclopenta[b]pyrrole-1(6aH)-carboxylate |
1419101-37-3 | 95%+ | 5g |
$5587 | 2023-01-01 | |
| Chemenu | CM321239-10g |
tert-Butyl 4-hydroxy-2,3,3a,4-tetrahydrocyclopenta[b]pyrrole-1(6aH)-carboxylate |
1419101-37-3 | 95%+ | 10g |
$7644 | 2022-09-03 | |
| Chemenu | CM321239-25g |
tert-Butyl 4-hydroxy-2,3,3a,4-tetrahydrocyclopenta[b]pyrrole-1(6aH)-carboxylate |
1419101-37-3 | 95%+ | 25g |
$15287 | 2022-09-03 | |
| eNovation Chemicals LLC | D588820-100mg |
tert-butyl 4-hydroxy-octahydrocyclopenta[b]pyrrole-1-carboxylate |
1419101-37-3 | 97% | 100mg |
$450 | 2024-05-23 | |
| eNovation Chemicals LLC | D588820-250MG |
tert-butyl 4-hydroxy-octahydrocyclopenta[b]pyrrole-1-carboxylate |
1419101-37-3 | 97% | 250mg |
$675 | 2024-05-23 | |
| eNovation Chemicals LLC | D588820-500MG |
tert-butyl 4-hydroxy-octahydrocyclopenta[b]pyrrole-1-carboxylate |
1419101-37-3 | 97% | 500mg |
$1015 | 2024-05-23 | |
| eNovation Chemicals LLC | D588820-1G |
tert-butyl 4-hydroxy-octahydrocyclopenta[b]pyrrole-1-carboxylate |
1419101-37-3 | 97% | 1g |
$1730 | 2024-05-23 |
Tert-Butyl 4-hydroxy-octahydrocyclopenta[b]pyrrole-1-carboxylate Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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